(1R*,5R*)-N,N-dimethyl-6-[(2-oxo-1(2H)-pyridinyl)acetyl]-3,6-diazabicyclo[3.2.2]nonane-3-sulfonamide

• IUPAC Name: (1R,5R)-N,N-dimethyl-6-[2-(2-oxopyridin-1-yl)acetyl]-3,6-diazabicyclo[3.2.2]nonane-3-sulfonamide
• InChI: InChI=1S/C16H24N4O4S/c1-17(2)25(23,24)19-9-13-6-7-14(11-19)20(10-13)16(22)12-18-8-4-3-5-15(18)21/h3-5,8,13-14H,6-7,9-12H2,1-2H3/t13-,14+/m0/s1
• InChI Key: HJIWSYSCHOENNQ-UONOGXRCSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CC2CCC(C1)N(C2)C(=O)CN3C=CC=CC3=O
• Isomeric SMILES: CN(C)S(=O)(=O)N1C[C@@H]2CC[C@H](C1)N(C2)C(=O)CN3C=CC=CC3=O
• Molecular Formula: C16H24N4O4S
• Molecular Weight: 368.5 g/mol

Description

The compound belongs to a class of molecules that often exhibit significant biological activity, particularly interacting with receptors such as the nicotinic acetylcholine receptors (nAChRs). Compounds with similar scaffolds have been studied for their potential in treating cognitive deficits and other neurological conditions.

Synthesis Analysis

Synthetic approaches for similar structures, such as the 3,7-diazabicyclo[3.3.1]nonane scaffold, highlight the importance of specific functional groups in achieving high affinity and selectivity towards target receptors. The synthesis of these compounds involves strategic incorporation of different hydrogen bond acceptor systems to modify the interaction with nAChRs, demonstrating a methodological diversity in constructing these complex molecules (Eibl et al., 2013).

Molecular Structure Analysis

The molecular structure of related diazabicyclo nonane derivatives has been elucidated through X-ray diffraction and NMR spectroscopy. These studies reveal that the conformation of these molecules significantly influences their biological activity and interaction with biological targets. The spatial arrangement of substituents around the diazabicyclo core is critical for the compound's function, showcasing the nuanced relationship between structure and activity (Fernández et al., 1992).

Chemical Reactions and Properties

The chemical reactivity of the diazabicyclo nonane scaffold involves a variety of reactions, including aminomethylation and oxidative processes, to introduce new functional groups. These reactions are pivotal for modifying the chemical properties of the scaffold, allowing for the synthesis of derivatives with desired biological activities (Dotsenko et al., 2007).

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many sulfonamides act as inhibitors of bacterial enzymes, but the bicyclic structure in this compound could potentially interact with other biological targets.

Safety and Hazards

As with any chemical compound, the safety and hazards would depend on various factors including its reactivity, toxicity, and potential for bioaccumulation. Specific safety data would typically be provided by the manufacturer or determined through experimental testing.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, determination of its biological activity, and assessment of its safety and potential therapeutic applications.